molecular formula C17H19NO4 B8745075 Ethyl 4-(1,3-dioxoisoindolin-2-yl)cyclohexanecarboxylate

Ethyl 4-(1,3-dioxoisoindolin-2-yl)cyclohexanecarboxylate

Cat. No.: B8745075
M. Wt: 301.34 g/mol
InChI Key: KDDYYOJWCYJQLF-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

Ethyl 4-(1,3-dioxoisoindolin-2-yl)cyclohexanecarboxylate is a useful research compound. Its molecular formula is C17H19NO4 and its molecular weight is 301.34 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C17H19NO4

Molecular Weight

301.34 g/mol

IUPAC Name

ethyl 4-(1,3-dioxoisoindol-2-yl)cyclohexane-1-carboxylate

InChI

InChI=1S/C17H19NO4/c1-2-22-17(21)11-7-9-12(10-8-11)18-15(19)13-5-3-4-6-14(13)16(18)20/h3-6,11-12H,2,7-10H2,1H3

InChI Key

KDDYYOJWCYJQLF-UHFFFAOYSA-N

Canonical SMILES

CCOC(=O)C1CCC(CC1)N2C(=O)C3=CC=CC=C3C2=O

Origin of Product

United States

Synthesis routes and methods

Procedure details

A solution of ethyl 4-aminocyclohexanecarboxylate (0.50 g, 2.92 mmol) in toluene (10 mL) was added Et3N (1.02 mL, 7.30 mmol) and phthalic anhydride (0.56 g, 3.80 mmol) and the mixture refluxed for 6-8 h using dean-stark apparatus to remove water. After completion of the reaction (by TLC), the solvent was evaporated under reduced pressure, water (50 mL) added and stirred for 30 min at rt. The solid material thus obtained was collected by filtration under vacuum and dried to obtain the desired product as off-white solid (0.30 g, 34%). 1H NMR (DMSO-d6): δ 7.84 (s, 4H), 4.19 (q, J=7.20 Hz, 2H), 3.71 (m, 1H), 2.71 (m, 1H), 2.06 (m, 2H), 1.90 (m, 2H), 1.69 (m, 2H), 1.60 (m, 2H), and 1.23 (t, J=7.20 Hz, 3H).
Quantity
0.5 g
Type
reactant
Reaction Step One
Name
Quantity
1.02 mL
Type
reactant
Reaction Step One
Quantity
0.56 g
Type
reactant
Reaction Step One
Quantity
10 mL
Type
solvent
Reaction Step One
Yield
34%

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